8-(Ethylsulfonyl)-4-(mesitylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane

• IUPAC Name: 8-ethylsulfonyl-4-(2,4,6-trimethylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• InChI: InChI=1S/C18H28N2O5S2/c1-5-26(21,22)19-8-6-18(7-9-19)20(10-11-25-18)27(23,24)17-15(3)12-14(2)13-16(17)4/h12-13H,5-11H2,1-4H3
• InChI Key: HIZICZQTYLIOLH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC2(CC1)N(CCO2)S(=O)(=O)C3=C(C=C(C=C3C)C)C
• Molecular Formula: C18H28N2O5S2
• Molecular Weight: 416.6 g/mol

Description

8-(Ethylsulfonyl)-4-(mesitylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is also known as EMD 57033 and has been found to have promising effects in various biochemical and physiological processes.

Scientific Research Applications

Supramolecular Arrangements and Crystal Structure

• Cyclohexane-5-spirohydantoin derivatives, related to 8-(Ethylsulfonyl)-4-(mesitylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane, are used to study the relationship between molecular and crystal structure. These compounds show significant influence of substituents on cyclohexane rings in forming supramolecular arrangements (Graus et al., 2010).

Anticonvulsant Agent Development

• Novel diazaspiro[4.5]decane-2,4-dione derivatives, structurally similar to 8-(Ethylsulfonyl)-4-(mesitylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane, have been synthesized for their potential as anticonvulsant agents (Madaiah et al., 2012).

Antihypertensive Research

• Research on 8-substituted 1-oxa-3,8-diazaspiro[4.5]decane-2-ones as potential antihypertensive agents has been conducted. This work helps in understanding the molecular modifications necessary for targeted pharmacological effects (Caroon et al., 1981).

Muscarinic Agonist Research

• Spirooxazolidine-2,4-dione derivatives, similar in structure to 8-(Ethylsulfonyl)-4-(mesitylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane, have been evaluated for their potential as muscarinic agonists, offering insights into the design of new drugs for treating dementia (Tsukamoto et al., 1993).

Synthesis and Characterization

• Research on the synthesis of sulfur-containing heterocycles and their characterization provides foundational knowledge for the development of compounds like 8-(Ethylsulfonyl)-4-(mesitylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (Reddy et al., 2001).

Hypoglycemic Potential

• The hypoglycemic potential of spiroimidazolidine-2,4-diones, structurally related to 8-(Ethylsulfonyl)-4-(mesitylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane, has been investigated, contributing to the development of new diabetes treatments (Iqbal et al., 2012).